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Compound of Interest

Compound Name: Benzofurodil

Cat. No.: B1663190 Get Quote

Disclaimer: Information regarding Benzofurodil is limited in publicly available scientific

literature. While its CAS number is registered as 3447-95-8 and it is described as a cardiotonic

for the treatment of congestive heart failure, detailed technical data, including its specific

mechanism of action, signaling pathways, and comprehensive experimental data, are not

extensively documented.[1][2] This guide provides the available information on Benzofurodil
and presents a generalized framework for a hypothetical cardiotonic agent of the benzofuran

class, in line with the requested technical format. The experimental protocols, quantitative data,

and signaling pathways described herein are illustrative and based on general knowledge of

cardiotonic drugs.

Introduction to Benzofurodil
Benzofurodil is a chemical compound identified by the CAS number 3447-95-8.[1] It has been

classified as a cardiotonic agent used in the management of congestive heart failure.[2]

Cardiotonic agents are substances that increase the force of contraction of the heart muscle,

thereby improving cardiac output. They are a critical class of drugs for patients with heart

failure, a condition where the heart is unable to pump blood efficiently to meet the body's

needs.

Physicochemical Properties (Hypothetical Data)
Due to the lack of specific data for Benzofurodil, the following table presents hypothetical

physicochemical properties that would be relevant for a drug development professional.
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Property Value

CAS Number 3447-95-8

Molecular Formula C₁₉H₁₈O₇

Molecular Weight 358.34 g/mol

IUPAC Name

(2R)-2-[(2E)-2-(1,3-benzodioxol-5-

yl)ethenyl]-2,3-dihydro-7-methoxy-5-

benzofurancarboxylic acid

Solubility
Soluble in DMSO; sparingly soluble in ethanol;

insoluble in water

LogP 2.8

General Mechanism of Action of Cardiotonic Agents
Cardiotonic drugs primarily enhance myocardial contractility (positive inotropy) through various

mechanisms. Common signaling pathways targeted by these agents in the context of

congestive heart failure include:

Inhibition of the Na+/K+-ATPase pump: This leads to an increase in intracellular sodium,

which in turn increases intracellular calcium via the Na+/Ca2+ exchanger, enhancing muscle

contraction. Digitalis glycosides are a classic example of this mechanism.

Phosphodiesterase (PDE) Inhibition: Specifically, PDE3 inhibitors prevent the breakdown of

cyclic adenosine monophosphate (cAMP). Increased cAMP levels lead to the activation of

protein kinase A (PKA), which phosphorylates several proteins, resulting in increased

intracellular calcium and enhanced contractility.

Calcium Sensitization: Some agents increase the sensitivity of the contractile proteins

(troponin C) to calcium, thereby enhancing the force of contraction without significantly

increasing intracellular calcium levels.

Hypothetical Signaling Pathway for a Benzofuran-
Derived Cardiotonic Agent
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The following diagram illustrates a potential signaling pathway through which a hypothetical

benzofuran-derived cardiotonic agent might exert its effects, focusing on PDE3 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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